2-chloro-N-(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide

• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol
• IUPAC Name: 2-chloro-N-[1-(4-chlorophenyl)-2-methylpropan-2-yl]acetamide
• InChI: InChI=1S/C12H15Cl2NO/c1-12(2,15-11(16)8-13)7-9-3-5-10(14)6-4-9/h3-6H,7-8H2,1-2H3,(H,15,16)
• InChI Key: SLLDAVRSLYZFCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)Cl)NC(=O)CCl

Description

2-chloro-N-(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C12H15Cl2NO and its molecular weight is 260.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the crude alcohol (184 mg, 0.996 mmol) and chloroacetonitrile (150 mg, 1.99 mmol) in acetic acid (3.0 mL) was cooled to 0° C. Concentrated sulfuric acid (1.0 mL) was added to the solution dropwise while keeping the reaction temperature below 10° C. After stirring at room temperature for 1 hour, the resulting solution was poured onto ice and basified by the addition of solid potassium carbonate to pH>8. The mixture was extracted with ethyl acetate and the combined organic fractions were washed with water, dried over sodium sulfate and concentrated under vacuum to give 150 mg of 2-chloro-N -(1-(4-chlorophenyl)-2-methylpropan-2-yl)acetamide as yellow solid. The crude material was used directly in the next step.